![molecular formula C8H6BrIN2 B2457066 5-bromo-3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine CAS No. 1190313-99-5](/img/structure/B2457066.png)
5-bromo-3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine
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Overview
Description
“5-bromo-3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine” is a chemical compound with the molecular formula C8H6BrIN2. It has a molecular weight of 336.96 . This compound is a light brown solid and is typically stored at temperatures between 0-5°C .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the compound 5-bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine was obtained by a one-step substitution reaction . The structure of the compound was confirmed by 1H NMR, 13C NMR, FTIR, and X-ray diffraction .
Molecular Structure Analysis
The InChI code for “5-bromo-3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine” is 1S/C8H6BrIN2/c1-12-4-7(10)6-2-5(9)3-11-8(6)12/h2-4H,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.
Physical And Chemical Properties Analysis
“5-bromo-3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine” is a light brown solid . It has a molecular weight of 336.96 . The compound is typically stored at temperatures between 0-5°C .
Scientific Research Applications
- Medicinal Chemistry and Drug Development Targeted Kinase Inhibition: 5-bromo-3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine derivatives have been investigated as potent inhibitors of kinases, including fibroblast growth factor receptor (FGFR) kinase. FGFR-mediated signaling pathways play crucial roles in tissue development, angiogenesis, and tissue regeneration.
Natural Product Synthesis
Safety and Hazards
The safety information for “5-bromo-3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Therefore, it is recommended to handle this compound with appropriate protective equipment and to avoid breathing dust/fume/gas/mist/vapors/spray .
Future Directions
The future directions for “5-bromo-3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine” could involve further exploration of its potential biological activities, given the reported activities of similar compounds . Additionally, the development of more efficient synthesis methods could also be a focus of future research.
Mechanism of Action
Target of Action
Similar compounds have been identified as potent inhibitors of the fibroblast growth factor receptor (fgfr) kinase. FGFR-mediated signaling pathways are crucial in various biological processes, including tissue development, angiogenesis, and tissue regeneration.
Mode of Action
Biochemical Pathways
Result of Action
If it acts as an FGFR kinase inhibitor, it could potentially inhibit cell growth and angiogenesis.
properties
IUPAC Name |
5-bromo-3-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrIN2/c1-4-5(9)2-11-8-7(4)6(10)3-12-8/h2-3H,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWYNMYZWKQDRNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CNC2=NC=C1Br)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrIN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.95 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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